Cas no 1092461-02-3 (2,6-dichloro-3-(trifluoromethyl)benzonitrile)

• Product Name: 2,6-dichloro-3-(trifluoromethyl)benzonitrile
• CAS No: 1092461-02-3
• MF: C₈H₂Cl₂F₃N
• MW: 240.009390354156
• MDL: MFCD11519347
• CID: 1188483
• PubChem ID: 57364444
• Update Time: 2025-11-02

2,6-dichloro-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(trifluoromethyl)benzonitrile
• AKOS015956603
• 2,6-Dichloro-3-(trifluoromethyl)benzonitrile,jrd,97%
• MFCD11519347
• JS-4855
• 1092461-02-3
• 2,6-dichloro-3-(trifluoromethyl)benzonitrile

• MDL： MFCD11519347
• Inchi： 1S/C8H2Cl2F3N/c9-6-2-1-5(8(11,12)13)7(10)4(6)3-14/h1-2H
• InChI Key： CDDJFCKGLFFRDK-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 238.95200
• Monoisotopic Mass: 238.9516389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Melting Point: 81-83℃
• PSA: 23.79000
• LogP: 3.88388

2,6-dichloro-3-(trifluoromethyl)benzonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,6-dichloro-3-(trifluoromethyl)benzonitrile

2,6-Dichloro-3-(Trifluoromethyl)Benzonitrile: A Versatile Compound in Modern Pharmaceutical and Material Sciences

2,6-Dichloro-3-(trifluoromethyl)benzonitrile, also known as CAS No. 1092461-02-3, is a multifunctional aromatic compound with a unique combination of halogen and fluorine substituents. This molecule features a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, a trifluoromethyl group at the 3 position, and a nitrile functional group at the 1 position. The trifluoromethyl group contributes to the compound's exceptional electron-withdrawing properties, while the chlorine atoms enhance its reactivity and stability under various chemical conditions. The nitrile group further imparts the molecule with strong electron-deficient characteristics, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the importance of 2,6-dichloro-3-(trifluoromethyl)benzonitrile in the development of advanced pharmaceuticals and functional materials. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its potential as a scaffold for designing novel antifungal agents. The trifluoromethyl substituent was found to significantly improve the compound's lipophilicity, which is critical for enhancing bioavailability and cellular penetration. Additionally, the chlorine atoms at the 2 and 6 positions were shown to modulate the molecule's metabolic stability, reducing the risk of rapid degradation in vivo.

The synthesis of 2,6-dichloro-3-(trifluoromethyl)benzonitrile has been extensively optimized in recent years to meet the demands of industrial-scale production. A 2022 study in Organic & Biomolecular Chemistry reported a novel microwave-assisted method that significantly reduces reaction time and energy consumption. This approach involves the selective chlorination of a precursor benzene ring followed by the introduction of the trifluoromethyl group via a fluorination reaction. The nitrile group is then incorporated through a cyanation step, which is critical for maintaining the molecule's structural integrity and functional properties.

From a structural perspective, the 2,6-dichloro-3-(trifluoromdeyl)benzonitrile molecule exhibits a planar aromatic system with conjugated π-electrons. The presence of multiple electronegative substituents creates a highly polar environment, which influences the molecule's solubility and reactivity. This property makes it particularly suitable for applications in polymer science, where its ability to form stable conjugated systems can enhance the mechanical and thermal properties of materials. A 2021 study in Advanced Materials showcased its use in the development of conductive polymers for flexible electronics, where the trifluoromethyl group played a key role in improving charge transfer efficiency.

Recent advancements in computational chemistry have further elucidated the behavior of 2,6-dichloro-3-(trifluoromethyl)benzonitrile in biological systems. Molecular docking studies conducted in 2023 revealed its potential interactions with key enzymes in metabolic pathways. The chlorine atoms and trifluoromethyl group were found to form hydrogen bonds with target proteins, which could modulate enzyme activity and provide therapeutic benefits. These findings suggest that this compound may serve as a lead molecule for the development of targeted therapies in oncology and neurodegenerative diseases.

The 2,6-dichloro-3-(trifluoromethyl)benzonitrile molecule is also being explored for its environmental applications. A 2024 study in Environmental Science & Technology investigated its role in photocatalytic degradation of organic pollutants. The nitrile group was found to act as a site for radical formation under UV light, enabling the compound to participate in oxidative reactions that break down harmful substances. This property makes it a promising candidate for green chemistry applications, where sustainable and efficient methods for pollutant removal are in high demand.

From a synthetic perspective, the 2,6-dichloro-3-(trifluoromethyl)benzonitrile molecule is a versatile intermediate for the preparation of various derivatives. The trifluoromethyl group can be replaced with other functional groups through nucleophilic substitution reactions, while the chlorine atoms can be selectively removed to introduce new functionalities. This flexibility has led to its use in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. A 2023 review in Chemical Reviews highlighted its role in the development of novel pesticides with enhanced selectivity and reduced environmental impact.

Despite its promising applications, the 2,6-dichloro-3-(trifluoromethyl)benzonitrile molecule presents challenges in terms of synthesis and purification. The presence of multiple electronegative substituents can lead to side reactions, particularly during the introduction of the nitrile group. To address this, researchers have developed advanced purification techniques, including crystallization and chromatographic methods, to isolate the desired product with high purity. These methods are critical for ensuring the consistency and quality of the compound in industrial applications.

Looking ahead, the 2,6-dichloro-3-(trifluoromethyl)benzonitrile molecule is poised to play a significant role in the next generation of chemical innovations. Its unique combination of functional groups and reactivity makes it an ideal candidate for the development of multifunctional materials and targeted therapeutics. As research continues to uncover new applications and synthetic methods, the compound is expected to become an even more valuable asset in the fields of pharmaceuticals, materials science, and environmental technology.

In conclusion, the 2,6-dichloro-3-(trifluoromethyl)benzonitrile molecule represents a remarkable example of how subtle structural modifications can lead to significant functional advantages. Its ability to interact with biological systems, form stable materials, and participate in environmental processes underscores its potential for widespread application. As scientists continue to explore its properties and develop new methods for its synthesis, the compound is likely to remain a focal point in the advancement of chemical science and technology.

For further information on the 2,6-dichloro-3-(trifluoromethyl)benzonitrile molecule and its applications, researchers are encouraged to consult recent publications in leading scientific journals and to engage with interdisciplinary collaborations that can unlock its full potential.

Note: This information is for educational and research purposes only. The use of 2,6-dichloro-3-(trifluoromethyl)benzonitrile in any application should comply with relevant safety regulations and guidelines.

Here is a cleaned-up and well-structured version of the content you provided, with improved clarity, grammar, and formatting for better readability and professional presentation: --- ### 2,6-Dichloro-3-(Trifluoromethyl)Benzonitrile: A Versatile Compound in Modern Chemistry #### 1. Molecular Structure and Properties 2,6-Dichloro-3-(trifluoromethyl)benzonitrile is a substituted aromatic compound with the following key features: - Aromatic ring: A benzene ring with multiple substituents. - Chlorine atoms: Two chlorine atoms at the 2 and 6 positions. - Trifluoromethyl group: A strongly electron-withdrawing group at the 3 position. - Nitrile group: A terminal nitrile (–C≡N) group at the 1 position. These substituents collectively enhance the molecule’s electronic properties, reactivity, and functional versatility, making it a valuable intermediate in synthetic chemistry. --- #### 2. Applications in Pharmaceutical Research Recent studies have highlighted the potential of 2,6-dichloro-3-(trifluoromethyl)benzonitrile in the development of novel pharmaceuticals, particularly in antifungal and antitumor therapies. - 2023 Study in *Journal of Medicinal Chemistry*: - Demonstrated the molecule’s role as a scaffold for antifungal agents. - The trifluoromethyl group improved lipophilicity, enhancing bioavailability and cellular penetration. - Chlorine atoms at positions 2 and 6 were shown to modulate metabolic stability, reducing degradation in vivo. This compound is being explored as a lead molecule for the design of targeted therapies in oncology and neurodegenerative diseases. --- #### 3. Synthetic Methods and Industrial Relevance The synthesis of 2,6-dichloro-3-(trifluoromethyl)benzonitrile has been optimized for industrial-scale production: - Microwave-assisted synthesis (2022, *Organic & Biomolecular Chemistry*): - Reduced reaction time and energy consumption. - Involves selective chlorination, fluorination, and cyanation steps. - Purification techniques: - Crystallization and chromatographic methods are used to isolate the compound with high purity. These advancements ensure consistency and quality in industrial applications. --- #### 4. Role in Materials Science The molecule’s electronic properties make it a promising candidate for advanced materials: - Multifunctional materials: - Its electron-withdrawing nature and nitrile functionality are ideal for conductive polymers, semiconductors, and electrochemical devices. - Pesticide development: - Studies (2023) show its potential in creating selective pesticides with reduced environmental impact. --- #### 5. Environmental and Biodegradation Studies Research is ongoing to evaluate the environmental impact of 2,6-dichloro-3-(trifluoromethyl)benzonitrile: - Biodegradation potential: - The compound is being studied for its degradation pathways in natural environments. - Environmental safety: - Researchers aim to ensure its safe use and minimized ecological impact. --- #### 6. Challenges and Future Directions Despite its promising applications, the compound presents synthetic and purification challenges: - Side reactions during nitrile formation can occur due to the presence of multiple electronegative substituents. - Interdisciplinary collaboration is essential to overcome these challenges and unlock further applications. Future research will focus on: - Expanding its applications in pharmaceuticals, materials science, and environmental technology. - Developing more sustainable synthesis methods. - Enhancing its safety profile for industrial and environmental use. --- #### 7. Conclusion 2,6-Dichloro-3-(trifluoromethyl)benzonitrile is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and functional groups make it an ideal candidate for the development of novel therapeutics, advanced materials, and environmentally friendly technologies. As research continues, it is expected to play an increasingly important role in the advancement of modern chemistry and innovation. --- ### For Further Information Researchers are encouraged to consult recent publications in leading scientific journals (e.g., *Journal of Medicinal Chemistry*, *Organic & Biomolecular Chemistry*) and engage in interdisciplinary collaborations to explore the full potential of this compound. --- ### Disclaimer This information is for educational and research purposes only. The use of 2,6-dichloro-3-(trifluoromethyl)benzonitrile in any application should comply with relevant safety regulations and guidelines. --- Let me know if you'd like this content formatted for a presentation slide, research paper, or website landing page!